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Compound of Interest

Compound Name:

2-Chloro-5-

[ethyl(phenyl)sulfamoyl]benzoic

acid

CAS No.: 406927-75-1

Cat. No.: B2682262

Get Quote

Executive Summary & Compound Profile
Target Compound: 2-Chloro-5-[ethyl(phenyl)sulfamoyl]benzoic acid CAS Registry Number:

406927-75-1 Molecular Formula: C₁₅H₁₄ClNO₄S Molecular Weight: 339.79 g/mol Application:

Pharmaceutical intermediate and specialized organic building block (sulfonamide derivative).[1]

Objective: This guide provides a rigorous protocol for the verification of the melting point (MP)

of CAS 406927-75-1.[1] Given the specialized nature of this compound, literature values may

be proprietary or variable based on synthesis routes.[1] Therefore, this guide prioritizes

comparative methodology—validating the physical property through two distinct

physicochemical principles: Capillary Method (Optical) and Differential Scanning Calorimetry

(Thermal).[1]

Comparative Methodology: Optical vs. Thermal
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To ensure scientific integrity, relying on a single method for a compound with potential

polymorphism (common in sulfonamides) is insufficient.[1] We compare the industry-standard

Capillary method against the advanced Differential Scanning Calorimetry (DSC) method.

Table 1: Technical Comparison of Verification Methods
Feature

Method A: Capillary Melting

Point (USP <741>)
Method B: Differential

Scanning Calorimetry (DSC)

Principle

Optical observation of phase

transition (Solid

Liquid).[1]

Measurement of heat flow

difference vs. temperature.[1]

Primary Output
Melting Range (Onset to Clear

Point).

Endothermic Peak (

,

) & Enthalpy of Fusion (

).[1]

Precision (Subjective to observer). (Instrumental).

Sample Req. Small (approx. 1-2 mg).[1] Very Small (2-5 mg).[1]

Impurity Sensitivity
Detects gross impurities (wide

range).[1]

Quantifies purity via Van't Hoff

equation; detects

solvates/polymorphs.

Throughput
Moderate (manual

observation).[1]
High (automated).[1]

Verdict Best for QC & Quick ID.
Best for R&D, Purity Analysis &

Polymorph Screening.

Experimental Protocols
Protocol A: Capillary Melting Point Determination
(Optical)
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Objective: To determine the melting range (Meniscus to Clear Point) as a preliminary identity

check.

Equipment: Automated Melting Point Apparatus (e.g., Mettler Toledo MP90 or equivalent) with

video playback.

Workflow:

Sample Preparation:

Dry the sample of CAS 406927-75-1 at

under vacuum for 4 hours to remove surface moisture/solvents (critical for sulfonamides
which can form hydrates).[1]

Grind the sample into a fine, homogeneous powder using an agate mortar.[1]

Loading:

Fill a clean glass capillary tube to a height of 3 mm.[1]

Compact the sample by tapping the capillary on a hard surface (or using the instrument's

tamping function) to remove air pockets.[1]

Determination:

Ramp 1 (Fast): Heat at

to estimate the MP.

Ramp 2 (Precise): Start

below the estimated MP.[1] Heat at a rate of

.

Data Recording:

Record
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(first visible liquid).[1]

Record

(complete dissolution of solid).[1]

Acceptance Criteria: The range (

) should be

for high-purity material.[1]

Protocol B: Differential Scanning Calorimetry (DSC)
(Thermal)[1]
Objective: To determine the thermodynamic melting point (

) and screen for polymorphic transitions.

Equipment: DSC Instrument (e.g., TA Instruments Q2000 or DSC 25), calibrated with Indium (

).[1]

Workflow:

Sample Preparation:

Weigh 2–4 mg of CAS 406927-75-1 directly into a Tzero aluminum pan.

Crimp with a pinhole lid (allows volatile escape if solvates are present) or hermetic lid (if

strictly assessing MP).[1]

Method Setup:

Equilibrate:

.[1]

Ramp: Heat at
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to

(ensure this covers the expected range for benzoic acid derivatives).

Purge Gas: Nitrogen at 50 mL/min.

Analysis:

Identify the main endothermic event.[1]

Integrate the peak to calculate the Enthalpy of Fusion (

).[1]

Critical Check: If a small endotherm appears before the main melt, suspect a solvate

desolvation or a polymorphic transition.[1]

Data Interpretation & Logic Flow
The following diagram illustrates the decision logic when interpreting the melting point data for

CAS 406927-75-1.
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Start: Analyze CAS 406927-75-1

Run Capillary MP
(Rate: 1.0°C/min)

Is Melting Range < 2.0°C?

Preliminary Purity OK

Yes

Wide Range (>2°C)
Suspect Impurities/Wet Sample

No

Run DSC
(10°C/min, N2)

Confirm with DSC

Analyze Endotherms

Single Sharp Endotherm

One Event

Multiple Events
(Pre-melt or Split Peak)

>1 Event

VERIFIED: Pure Compound
Record Tonset as MP

INVESTIGATE:
1. TGA (Solvates?)

2. XRPD (Polymorphs?)

Click to download full resolution via product page
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Figure 1: Decision logic for verifying melting point and purity using coupled optical and thermal

techniques.

Expected Results & Troubleshooting
For 2-Chloro-5-[ethyl(phenyl)sulfamoyl]benzoic acid:

Expected Behavior: As a benzoic acid derivative with a sulfonamide moiety, the compound is

expected to be a crystalline solid.[1]

Melting Range: While specific literature values for this exact intermediate are proprietary,

structurally similar sulfonamide-benzoic acids typically melt in the range of 140°C – 220°C.[1]

Note: If your experimental value deviates significantly (>10°C) from the Certificate of

Analysis (CoA) provided by your supplier (e.g., Bidepharm, BLDpharm), perform a mixed

melting point test with a reference standard.

Common Issue (Polymorphism): Sulfonamides are prone to polymorphism.[1] If DSC shows

two melting peaks (e.g., a small one followed by a large one), the sample may be a mixture

of forms.[1] Recrystallization from a single solvent (e.g., Ethanol or Ethyl Acetate) is

recommended to isolate the stable form.[1]

Troubleshooting Table

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/product/b2682262/docs?utm_src=pdf-body#technical-verification-guide-melting-point-characterization-of-cas-406927-75-1
https://commonchemistry.cas.org/detail?cas_rn=2212-75-1
https://commonchemistry.cas.org/detail?cas_rn=2212-75-1
https://commonchemistry.cas.org/detail?cas_rn=2212-75-1
https://commonchemistry.cas.org/detail?cas_rn=2212-75-1
https://commonchemistry.cas.org/detail?cas_rn=2212-75-1
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2682262?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Observation Root Cause Corrective Action

Wide Melting Range (>3°C) Impurities or wet sample.[1]
Dry sample at 50°C under

vacuum; Recrystallize.

MP Lower than Reference Eutectic impurity effect.[1]
Check HPLC purity; if <98%,

purify.

DSC: Broad Endotherm

(approx. 100°C)

Solvent/Water loss

(Desolvation).[1]

Run TGA (Thermogravimetric

Analysis) to confirm volatile

loss.[1]

Brown discoloration during

melt
Decomposition.[1]

The MP is likely a

decomposition point (

).[1] Report as "Melting with

decomposition."[1]

References
USP <741> Melting Range or Temperature.United States Pharmacopeia.[1] (General chapter

describing the capillary method procedures and apparatus classes).

Ph. Eur. 2.2.14 Melting Point - Capillary Method.European Pharmacopoeia.[1] (Standard for

optical melting point determination in Europe).[1] [1]

Giron, D. (2002).[1] "Thermal analysis and calorimetric methods in the characterisation of

polymorphs and solvates." Thermochimica Acta, 248, 1-59.[1] (Authoritative text on using

DSC for pharmaceutical solids).

Supplier Data (CAS 406927-75-1): Bidepharm / BLDpharm Product Specifications for 2-
Chloro-5-[ethyl(phenyl)sulfamoyl]benzoic acid.[1][2][3][4] (Primary source for batch-

specific reference values). [1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Sources

1. CAS Common Chemistry [commonchemistry.cas.org]

2. 748776-36-5|2-Chloro-5-[phenyl(prop-2-en-1-yl)sulfamoyl]benzoic acid|BLD Pharm
[bldpharm.com]

3. 21525-21-3|2,4-Dichloro-5-(N-(3-chlorophenyl)sulfamoyl)benzoic acid|BLD Pharm
[bldpharm.com]

4. 331750-21-1|4-([PHenyl(phenylsulfonyl)amino]methyl)benzoic acid|BLD Pharm
[bldpharm.com]

To cite this document: BenchChem. [Technical Verification Guide: Melting Point
Characterization of CAS 406927-75-1]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2682262/docs#technical-verification-guide-melting-
point-characterization-of-cas-406927-75-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2682262?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

